N-(2-methoxy-4-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H21N3O6S/c1-28-18-13-15(22(24)25)7-10-17(18)20-19(23)14-5-8-16(9-6-14)29(26,27)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,20,23)
• InChI Key: QCLVKHFAPZIPDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C19H21N3O6S
• Molecular Weight: 419.5 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide, commonly known as MNPSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNPSB belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Bioactivity of Benzamides

Benzamides, including derivatives similar in structure to N-(2-methoxy-4-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide, have been synthesized for bioactivity studies. These compounds, through their metal complexes with copper and cobalt, exhibit significant antibacterial activity against strains such as Escherichia coli, Klebsiella pneumoniae, and Staphylococcus aureus. The metal complexes have shown to enhance the antibacterial properties compared to the free ligands, highlighting their potential in antimicrobial research (Khatiwora et al., 2013).

Pharmacological Properties

Benzamide derivatives have been studied for their pharmacological properties, including effects on gastrointestinal motility. Some derivatives have been identified as selective serotonin 4 receptor agonists, showing potential as prokinetic agents with applications in gastrointestinal tract disorders (Sonda et al., 2004).

Corrosion Inhibition

Research on N-phenyl-benzamide derivatives has demonstrated their effectiveness as corrosion inhibitors, particularly in acidic environments. The presence of methoxy and nitro substituents influences their inhibition efficiency, making them valuable for the protection of metals against corrosion. This application is critical in materials science and engineering (Mishra et al., 2018).

Anticancer Activity

Benzamide derivatives have also been evaluated for their anticancer activity. Studies have shown that certain N-(Pyridin-3-yl)benzamide derivatives exhibit moderate to good activity against human cancer cell lines, indicating their potential in cancer therapy research (Mohan et al., 2021).